Cas no 63909-51-3 (Phosphonic acid, [(2,5-dimethylphenyl)methyl]-, diethyl ester)
63909-51-3 structure
Product Name:Phosphonic acid, [(2,5-dimethylphenyl)methyl]-, diethyl ester
CAS No:63909-51-3
MF:C13H21O3P
MW:256.277805089951
CID:425439
PubChem ID:13199605
Update Time:2025-04-19
Phosphonic acid, [(2,5-dimethylphenyl)methyl]-, diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphonic acid, [(2,5-dimethylphenyl)methyl]-, diethyl ester
- 2-(diethoxyphosphorylmethyl)-1,4-dimethylbenzene
- Diethyl [(2,5-dimethylphenyl)methyl]phosphonate
- SCHEMBL9448903
- DTXSID20526914
- 63909-51-3
-
- Inchi: 1S/C13H21O3P/c1-5-15-17(14,16-6-2)10-13-9-11(3)7-8-12(13)4/h7-9H,5-6,10H2,1-4H3
- InChI Key: ZBRRFBSBWHFBFQ-UHFFFAOYSA-N
- SMILES: P(CC1C=C(C)C=CC=1C)(=O)(OCC)OCC
Computed Properties
- Exact Mass: 256.12293
- Monoisotopic Mass: 256.12283153g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
Phosphonic acid, [(2,5-dimethylphenyl)methyl]-, diethyl ester Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
63909-51-3 (Phosphonic acid, [(2,5-dimethylphenyl)methyl]-, diethyl ester) Related Products
- 1080-32-6(Diethyl benzylphosphonate)
- 4546-04-7(P-Bis(diethoxyphosphono)xylene)
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- 53575-08-9(Diethyl 1-naphthylmethylphosphonate)
- 3762-25-2(Diethyl 4-methylbenzylphosphonate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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